Cas no 2019169-77-6 (benzyl N-[4-(methoxymethyl)-3-oxopent-4-en-2-yl]carbamate)

• Product Name: benzyl N-[4-(methoxymethyl)-3-oxopent-4-en-2-yl]carbamate
• CAS No: 2019169-77-6
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• CID: 6120596
• PubChem ID: 165468540
• Update Time: 2025-10-23

benzyl N-[4-(methoxymethyl)-3-oxopent-4-en-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[4-(methoxymethyl)-3-oxopent-4-en-2-yl]carbamate
• 2019169-77-6
• EN300-797216

• Inchi： 1S/C15H19NO4/c1-11(9-19-3)14(17)12(2)16-15(18)20-10-13-7-5-4-6-8-13/h4-8,12H,1,9-10H2,2-3H3,(H,16,18)
• InChI Key： YCQHLWYPPUAOGV-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C(C(=C)COC)=O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 277.13140809g/mol
• Monoisotopic Mass: 277.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 64.6Ų

Additional information on benzyl N-[4-(methoxymethyl)-3-oxopent-4-en-2-yl]carbamate

Comprehensive Overview of Benzyl N-[4-(Methoxymethyl)-3-oxopent-4-en-2-yl]carbamate (CAS No. 2019169-77-6)

Benzyl N-[4-(methoxymethyl)-3-oxopent-4-en-2-yl]carbamate is a specialized organic compound with significant applications in pharmaceutical and chemical research. Its unique molecular structure, featuring a carbamate group linked to a methoxymethyl and oxopentene moiety, makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its role in drug development and material science.

The compound's CAS No. 2019169-77-6 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in supply chains. Recent trends show growing interest in sustainable synthesis and green chemistry, aligning with global efforts to reduce environmental impact. This has led to increased demand for efficient synthetic routes for benzyl N-[4-(methoxymethyl)-3-oxopent-4-en-2-yl]carbamate, particularly in academia and industrial R&D.

One of the most searched questions related to this compound is: "What are the applications of benzyl carbamate derivatives in medicinal chemistry?" Studies highlight its utility as a building block for peptide mimetics and enzyme inhibitors, addressing challenges in drug design. Additionally, its methoxymethyl group offers stability under mild conditions, making it suitable for click chemistry and bioconjugation techniques.

From an analytical perspective, advanced techniques like NMR spectroscopy and mass spectrometry are employed to characterize CAS No. 2019169-77-6. These methods ensure purity and structural integrity, which are paramount for high-value research applications. The compound's oxopentene segment also attracts attention in polymer science, where it contributes to the development of functionalized materials with tailored properties.

In summary, benzyl N-[4-(methoxymethyl)-3-oxopent-4-en-2-yl]carbamate exemplifies the intersection of innovation and practicality in modern chemistry. Its versatility and relevance to drug discovery, material engineering, and sustainable practices underscore its importance in scientific advancement.